Cas no 1507855-04-0 (1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-pyrrole-3-carboxylic acid)

• Product Name: 1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-pyrrole-3-carboxylic acid
• CAS No: 1507855-04-0
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 5047547
• Update Time: 2023-08-25

1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-pyrrole-3-carboxylic acid
• 1-(2-oxo-2-piperidin-1-ylethyl)pyrrole-3-carboxylic acid
• 1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C12H16N2O3/c15-11(14-5-2-1-3-6-14)9-13-7-4-10(8-13)12(16)17/h4,7-8H,1-3,5-6,9H2,(H,16,17)
• InChI Key： YWWMANOIZSWMMR-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CC(C(=O)O)=C1)N1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 0.7
• Topological Polar Surface Area: 62.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines